6-[2-(6-Cyclopropylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carbonyl]-1H-pyridin-2-one

• IUPAC Name: 6-[2-(6-cyclopropylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C19H21N5O2/c25-18-3-1-2-16(20-18)19(26)24-10-13-8-23(9-14(13)11-24)17-7-6-15(21-22-17)12-4-5-12/h1-3,6-7,12-14H,4-5,8-11H2,(H,20,25)
• InChI Key: XYPYGEHPLVLOKL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(C=C2)N3CC4CN(CC4C3)C(=O)C5=CC=CC(=O)N5
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains a pyrrole ring. Pyrrole is a five-membered aromatic heterocycle, like furan and thiophene. It is less basic than pyridine, pyrazine, pyrimidine, and pyridazine. Pyrrole is widely known as a biologically active scaffold which possesses a diverse nature of activities.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. Pyrrole rings, for example, can undergo a variety of reactions including electrophilic substitution and metal-catalyzed cross-coupling reactions.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and the target it interacts with. Many pyrrole derivatives are known to have biological activity, including antibacterial, antifungal, antiprotozoal, and antimalarial properties.